N-allyl-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide

• IUPAC Name: N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]-N-prop-2-enyloxamide
• InChI: InChI=1S/C22H32N4O2/c1-3-11-23-21(27)22(28)24-16-20(26-13-5-4-6-14-26)18-9-10-19-17(15-18)8-7-12-25(19)2/h3,9-10,15,20H,1,4-8,11-14,16H2,2H3,(H,23,27)(H,24,28)
• InChI Key: QZAIURPFJOJTJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC=C)N3CCCCC3
• Molecular Formula: C22H32N4O2
• Molecular Weight: 384.5 g/mol

Description

N-allyl-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C22H32N4O2 and its molecular weight is 384.524. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Nitrogen- or Oxygen-containing Ring Systems

Research by Oppolzer et al. (1988) discusses the Pd(PPh3)4-catalyzed cyclizations of N-allyl derivatives to produce pyrrolidines, piperidines, and tetrahydrofurans, leading to the synthesis of hexahydroindoles and octahydroquinolines with excellent stereocontrol. This work illustrates the versatility of N-allyl derivatives in synthesizing complex ring systems, which could include compounds structurally related to N-allyl-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide (Oppolzer, Gaudin, Bedoya-Zurita, Hueso-Rodríguez, Raynham, & Robyr, 1988).

Anticonvulsant Agent Development

Gitto et al. (2006) explored the structure-activity relationships of N-substituted 1,2,3,4-tetrahydroisoquinolines as anticonvulsants. They identified derivatives with high potency against audiogenic seizures in mice, acting as noncompetitive AMPA receptor modulators. This research points to the potential therapeutic applications of structurally related compounds in treating neurological disorders (Gitto, Caruso, Pagano, De Luca, Citraro, Russo, De Sarro, & Chimirri, 2006).

Enantioselective Synthesis Methods

Yang et al. (2021) reported an iridium-catalyzed asymmetric synthesis method for 1,3,4-trisubstituted tetrahydroisoquinolines, demonstrating the application of this compound and similar compounds in creating bioactive molecules with high enantioselectivity (Yang, Liu, Ni, Zhu, Luo, & Deng, 2021).